Cas no 881665-37-8 (4-Thiazolidinone, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(2-pyridinylmethyl)-)

• Product Name: 4-Thiazolidinone, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(2-pyridinylmethyl)-
• CAS No: 881665-37-8
• MF: C₂₄H₂₀N₄OS
• MW: 412.506803512573
• CID: 4285564
• PubChem ID: 3588672
• Update Time: 2025-10-28

4-Thiazolidinone, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(2-pyridinylmethyl)-
• 2-(1,3-Diphenyl-1H-pyrazol-4-yl)-3-(pyridin-2-ylmethyl)thiazolidin-4-one
• Z56842761
• 881665-37-8
• AKOS034460302
• WAY-607792
• 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-[(pyridin-2-yl)methyl]-1,3-thiazolidin-4-one
• AS-88389

• Inchi： 1S/C24H20N4OS/c29-22-17-30-24(27(22)15-19-11-7-8-14-25-19)21-16-28(20-12-5-2-6-13-20)26-23(21)18-9-3-1-4-10-18/h1-14,16,24H,15,17H2
• InChI Key： VXGIDQSYMHGAKB-UHFFFAOYSA-N
• SMILES： S1CC(N(CC2C=CC=CN=2)C1C1=CN(C2C=CC=CC=2)N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 412.13578245g/mol
• Monoisotopic Mass: 412.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Thiazolidinone, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(2-pyridinylmethyl)-

4-Thiazolidinone, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(2-pyridinylmethyl)- (CAS No. 881665-37-8): A Comprehensive Overview

4-Thiazolidinone, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(2-pyridinylmethyl)- (CAS No. 881665-37-8) is a versatile and structurally intricate compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazolidinone class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the 1,3-diphenyl-1H-pyrazol and 2-pyridinylmethyl moieties, contribute to its pharmacological properties and make it a valuable candidate for various drug development efforts.

The thiazolidinone core is a well-established scaffold in medicinal chemistry due to its ability to modulate various biological targets. Thiazolidinones have been extensively studied for their antidiabetic, anti-inflammatory, and anticancer properties. The presence of the 1,3-diphenyl-1H-pyrazol moiety further enhances the compound's bioactivity by providing additional binding sites and improving its interaction with target proteins. The 2-pyridinylmethyl group adds another layer of complexity, contributing to the compound's solubility and metabolic stability.

Recent studies have highlighted the potential of 4-Thiazolidinone, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(2-pyridinylmethyl)- in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against a range of cancer cell lines. The researchers found that the compound effectively inhibits cell proliferation and induces apoptosis through multiple mechanisms, including the modulation of key signaling pathways such as PI3K/Akt and MAPK.

In another study published in Bioorganic & Medicinal Chemistry Letters, the compound was evaluated for its anti-inflammatory properties. The results showed that 4-Thiazolidinone, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(2-pyridinylmethyl)- significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound could be a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic profile of 4-Thiazolidinone, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(2-pyridinylmethyl)- has also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential clinical application.

In terms of synthetic accessibility, 4-Thiazolidinone, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(2-pyridinylmethyl)- can be synthesized using well-established methodologies in organic chemistry. The synthesis typically involves several steps, including the formation of the thiazolidinone core, followed by functionalization with the 1,3-diphenyl-1H-pyrazol and 2-pyridinylmethyl moieties. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is essential for large-scale drug development.

The potential therapeutic applications of 4-Thiazolidinone, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(2-pyridinylmethyl)- are not limited to cancer and inflammation. Emerging research suggests that this compound may also have neuroprotective properties. A study published in Neuropharmacology reported that the compound exhibits neuroprotective effects in models of neurodegenerative diseases by reducing oxidative stress and inhibiting neuronal apoptosis. These findings open up new avenues for exploring the use of this compound in treating conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 4-Thiazolidinone, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(2-pyridinylmethyl)- (CAS No. 881665-37-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, solidifying its position as a valuable asset in the field of medicinal chemistry.